Cas no 929389-20-8 ((2Z)-4-hydroxy-6-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-4-hydroxy-6-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one
• CAS No: 929389-20-8
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 5427504
• PubChem ID: 24280212
• Update Time: 2025-05-21

(2Z)-4-hydroxy-6-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-methyl-2-(phenylmethylene)-3(2H)-benzofuranone
• AKOS000275831
• 929389-20-8
• (2Z)-4-hydroxy-6-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one
• (Z)-2-benzylidene-4-hydroxy-6-methylbenzofuran-3(2H)-one
• F3385-3893
• VU0617357-1

• Inchi： 1S/C16H12O3/c1-10-7-12(17)15-13(8-10)19-14(16(15)18)9-11-5-3-2-4-6-11/h2-9,17H,1H3/b14-9-
• InChI Key： LRUIUQXCXBZLKW-ZROIWOOFSA-N
• SMILES： O1/C(=C\C2C=CC=CC=2)/C(C2C(=CC(C)=CC1=2)O)=O

Computed Properties

• Exact Mass: 252.078644241g/mol
• Monoisotopic Mass: 252.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 470.3±45.0 °C(Predicted)
• pka: 6.48±0.20(Predicted)

Additional information on (2Z)-4-hydroxy-6-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one

Chemical Profile of (2Z)-4-hydroxy-6-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one (CAS No. 929389-20-8)

The compound (2Z)-4-hydroxy-6-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one, identified by its CAS number 929389-20-8, represents a significant area of interest in the field of chemical and pharmaceutical research. This heterocyclic compound, featuring a benzofuran core structure, has garnered attention due to its unique molecular architecture and potential biological activities. The presence of functional groups such as hydroxyl and phenylmethylidene moieties contributes to its diverse chemical reactivity and interaction with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological properties of benzofuran derivatives. These compounds have shown promise in various therapeutic applications, including anti-inflammatory, antioxidant, and antimicrobial effects. The specific arrangement of atoms in (2Z)-4-hydroxy-6-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one suggests potential interactions with enzymes and receptors involved in critical biological pathways. This has prompted extensive research into its biochemical profile and mechanism of action.

One of the most compelling aspects of this compound is its structural similarity to naturally occurring molecules that exhibit therapeutic benefits. For instance, certain benzofuran derivatives have been identified as potent inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. The hydroxyl group in (2Z)-4-hydroxy-6-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one may facilitate hydrogen bonding interactions with these targets, enhancing its binding affinity and efficacy.

Recent studies have also highlighted the role of phenylmethylidene groups in modulating biological activity. These groups are commonly found in pharmacologically active compounds and can contribute to the compound's solubility, stability, and bioavailability. In the context of (2Z)-4-hydroxy-6-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one, the phenylmethylidene moiety may interact with aromatic residues in protein targets, influencing the compound's pharmacological effects.

The dihydrobenzofuran scaffold provides a rigid framework that can be optimized for better pharmacokinetic properties. This structural feature allows for fine-tuning of electronic and steric properties, which are crucial for achieving high selectivity and low toxicity. Researchers have been employing computational methods such as molecular docking and molecular dynamics simulations to predict how (2Z)-4-hydroxy-6-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one interacts with biological targets at the atomic level.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Initial findings suggest that it may possess anti-inflammatory properties by inhibiting key inflammatory mediators. The hydroxyl group could play a role in modulating signaling pathways such as NF-kB, which is central to inflammatory responses. Additionally, the phenylmethylidene moiety might contribute to antioxidant effects by scavenging reactive oxygen species (ROS).

The synthesis of derivatives of (2Z)-4-hydroxy-6-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one is an active area of research aimed at improving its pharmacological profile. By modifying functional groups or introducing new ones, chemists can enhance its potency, selectivity, and metabolic stability. Advances in synthetic methodologies have made it possible to generate libraries of analogs for high-throughput screening (HTS), accelerating the discovery process.

The benzofuran core is known for its versatility in drug design due to its ability to adopt multiple conformations that can fit into various binding pockets. This flexibility makes it an attractive scaffold for developing novel therapeutics. The specific conformation adopted by (2Z)-4-hydroxy-6-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one when interacting with biological targets will be critical in determining its efficacy and side effects.

Future research directions may include exploring the compound's potential in treating neurological disorders. Benzofuran derivatives have shown promise in models of neurodegeneration by protecting against oxidative stress and inhibiting aberrant enzyme activity. The unique structural features of (2Z)-4-hydroxy-6-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one make it a candidate for further investigation in this context.

Additionally, the compound's interaction with cytochrome P450 enzymes will be a critical factor in determining its clinical utility. These enzymes are responsible for metabolizing a large percentage of drugs and their interaction with potential candidates can influence drug bioavailability and safety profiles. Understanding how (2Z)-4-hydroxy-6-methyl-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one is metabolized will be essential for optimizing dosing regimens and minimizing adverse effects.

In conclusion, (CAS No. 929389-20^-8) (.) represents a promising lead compound with significant potential for further development into therapeutic agents.